Cas no 10318-59-9 (Uridine, thymidylyl-(3'®5')-2'-deoxy- (9CI))

• Product Name: Uridine, thymidylyl-(3'®5')-2'-deoxy- (9CI)
• CAS No: 10318-59-9
• MF: C₁₉H₂₅N₄O₁₂P
• MW: 532.395166158676
• CID: 143548
• PubChem ID: 165861
• Update Time: 2025-04-19

Uridine, thymidylyl-(3'®5')-2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• thymidylyl-(3'-5')deoxyuridine
• [(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl [(2R,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl] hydrogen phosphate
• 2'-Deoxyuridylyl-(5'-3')thymidine
• 5')-2'-deoxy- (9CI)
• dTpdU
• Thymidine, 2'-deoxyuridylyl-(5'-3')-
• thymidylyl-(3/'-5/')deoxyuridine
• [(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] hydrogen phosphate
• 10318-59-9
• Uridine, thymidylyl-(3'®5')-2'-deoxy- (9CI)

• Inchi： 1S/C19H25N4O12P/c1-9-6-23(19(29)21-17(9)27)16-5-11(12(7-24)33-16)35-36(30,31)32-8-13-10(25)4-15(34-13)22-3-2-14(26)20-18(22)28/h2-3,6,10-13,15-16,24-25H,4-5,7-8H2,1H3,(H,30,31)(H,20,26,28)(H,21,27,29)/t10-,11+,12+,13+,15+,16+/m0/s1
• InChI Key： JEFGXHFUMBYQPS-PCKPYIHYSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C=CC(NC2=O)=O)O1)O)O[C@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 532.12075
• Monoisotopic Mass: 532.12065924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 213.5